Sodium difluoro(oxalato)borate, 95%

• IUPAC Name: sodium;2,2-difluoro-1,3-dioxa-2-boranuidacyclopentane-4,5-dione
• InChI: InChI=1S/C2BF2O4.Na/c4-3(5)8-1(6)2(7)9-3;/q-1;+1
• InChI Key: HRRQLROHUSYBRX-UHFFFAOYSA-N
• Canonical SMILES: [B-]1(OC(=O)C(=O)O1)(F)F.[Na+]
• Molecular Formula: C2BF2NaO4
• Molecular Weight: 159.82 g/mol

Description

Sodium difluoro(oxalato)borate, 95% is an inorganic compound that has a wide range of uses in scientific research and industrial applications. It is a white, crystalline solid that is soluble in water and other polar solvents. It is a highly reactive compound that can be used as a reagent for a variety of different reactions, including polymerization, oxidation, and reduction. It is also used as a catalyst in the synthesis of certain organic compounds.

Scientific Research Applications

Sodium difluoro(oxalato)borate, 95% is used in a range of scientific research applications, including organic synthesis, polymerization, oxidation, and reduction. It is also used as a catalyst in the synthesis of certain organic compounds. It is also used in the synthesis of organic compounds such as amines, alcohols, and carboxylic acids.

Mechanism of Action

Sodium difluoro(oxalato)borate, 95% acts as a Lewis acid, meaning it can accept electrons from other molecules. This allows it to catalyze a variety of different reactions, including polymerization, oxidation, and reduction. It can also act as a nucleophile, meaning it can donate electrons to other molecules. This allows it to form covalent bonds with other molecules, which can be used to synthesize a variety of organic compounds.
Biochemical and Physiological Effects
Sodium difluoro(oxalato)borate, 95% is considered to be non-toxic and non-carcinogenic. It is not known to have any adverse effects on biochemical or physiological processes in humans or animals.

Advantages and Limitations for Lab Experiments

Sodium difluoro(oxalato)borate, 95% is a highly reactive compound that can be used in a variety of different reactions. It is soluble in water and other polar solvents, making it easy to use in a lab setting. However, it is also a highly reactive compound, which can make it difficult to control and can lead to unwanted side reactions.

Future Directions

There are a number of potential future directions for the use of sodium difluoro(oxalato)borate, 95%. It could be used as a catalyst in the synthesis of new organic compounds, as well as in the synthesis of polymers and other materials. It could also be used as a reagent in the oxidation and reduction of organic compounds. Additionally, it could be used in the synthesis of new catalysts for a variety of reactions. Finally, it could be used as a precursor for the synthesis of other boron compounds.

Synthesis Methods

Sodium difluoro(oxalato)borate, 95% can be synthesized from boron trifluoride and sodium oxalate. In a typical synthesis, boron trifluoride is reacted with sodium oxalate in a 1:1 molar ratio. This reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of around 100°C. The reaction produces sodium difluoro(oxalato)borate, 95% as a white crystalline solid.